Cas no 2680539-90-4 (1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride)

• Product Name: 1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride
• CAS No: 2680539-90-4
• MF: C₆H₁₄Cl₂N₄
• MW: 213.108158588409
• MDL: MFCD34186581
• CID: 5620280
• PubChem ID: 165943352
• Update Time: 2025-05-23

1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5090447814
• EN300-28310668
• 1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride
• 2680539-90-4

• MDL： MFCD34186581
• Inchi： 1S/C6H12N4.2ClH/c1-5(7)3-6-9-8-4-10(6)2;;/h4-5H,3,7H2,1-2H3;2*1H
• InChI Key： HYTFPMSZKKPEJB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=NN=C1CC(C)N)C

Computed Properties

• Exact Mass: 212.0595519g/mol
• Monoisotopic Mass: 212.0595519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride

Compound CAS No. 2680539-90-4: 1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride

The compound with CAS No. 2680539-90-4, commonly referred to as 1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their diverse applications in drug discovery and materials science. The dihydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a preferred choice in various research and industrial settings.

Recent studies have highlighted the potential of 1-(4-methyl-4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride as a promising candidate in the development of novel therapeutic agents. Its unique chemical structure, featuring a triazole ring with a methyl substituent and a propanamine side chain, contributes to its ability to interact with biological targets such as enzymes and receptors. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of inflammatory diseases and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole core. The introduction of the methyl group at the 4-position of the triazole ring is critical for stabilizing the molecule's geometry and enhancing its bioavailability. Subsequent steps involve the attachment of the propanamine group and the formation of the dihydrochloride salt through acid neutralization. This method ensures high purity and consistency in the final product.

In terms of physical properties, 1-(4-methyltriazolyl)propanamine dihydrochloride exhibits a melting point in the range of 200–210°C and is soluble in water under neutral conditions. Its solubility profile makes it suitable for formulation into various drug delivery systems, including tablets, capsules, and injectables. The compound's stability under physiological conditions further underscores its potential for use in pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with unprecedented accuracy. For instance, molecular docking studies have revealed strong interactions between 1-(4-methyltriazolyl)propanamine dihydrochloride and key enzymes involved in metabolic pathways. These findings have paved the way for further experimental validation and optimization of its pharmacokinetic properties.

Moreover, the environmental impact of CAS No. 2680539-90 has been a topic of interest among green chemists. Efforts are underway to develop sustainable synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. The use of catalytic systems and renewable feedstocks is being explored to enhance the eco-friendliness of this compound's production process.

In conclusion, 1-(4-methyltriazolyl)propanamine dihydrochloride (CAS No. 2680539) represents a versatile molecule with immense potential across multiple disciplines. Its chemical versatility, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.